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Compound of Interest

Compound Name:
4-(2-Methoxy-benzyloxy)-

phenylamine

CAS No.: 919007-90-2

Cat. No.: B3167290

Get Quote

Executive Summary
This guide provides a technical comparison between 4-(2-Methoxy-benzyloxy)-phenylamine
(Ortho-isomer) and its 3-methoxy analog (Meta-isomer). These compounds are critical

"privileged scaffolds" in medicinal chemistry, serving as the pharmacophoric "tail" for numerous

Tyrosine Kinase Inhibitors (TKIs) targeting EGFR, VEGFR, and MET.

While both molecules share identical molecular weights and core connectivity, the positional

isomerism of the methoxy group dictates significant differences in conformational entropy,

kinase selectivity, and metabolic stability.

4-(2-Methoxy-benzyloxy)-phenylamine (Ortho): Characterized by a "twisted" conformation

due to steric hindrance. Often utilized to induce conformational locking in the ligand,

improving selectivity for specific kinase sub-pockets.

4-(3-Methoxy-benzyloxy)-phenylamine (Meta): Characterized by a more planar, flexible

conformation. Historically preferred for optimizing Hydrophobic Interaction (HI) within the

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3167290#bc-rfq
https://www.benchchem.com/product/b3167290/docs?utm_src=pdf-body#comparative-bioactivity-guide-4-2-methoxy-benzyloxy-phenylamine-vs-3-methoxy-analogs
https://www.benchchem.com/product/b3167290/docs?utm_src=pdf-body#comparative-bioactivity-guide-4-2-methoxy-benzyloxy-phenylamine-vs-3-methoxy-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3167290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


solvent-accessible regions of the ATP-binding pocket (e.g., mimicking the 3-fluoro/chloro-

benzyloxy tails seen in Lapatinib analogs).

Chemical & Physical Profile
The following table contrasts the fundamental properties that influence bioactivity and

formulation.

Feature
4-(2-Methoxy-benzyloxy)-
phenylamine

4-(3-Methoxy-benzyloxy)-
phenylamine

Isomer Type Ortho-substituted (2-OMe) Meta-substituted (3-OMe)

CAS Number Variable by salt form Variable by salt form

Molecular Weight 229.28 g/mol 229.28 g/mol

Conformation

Twisted: Steric clash between

OMe and ether oxygen forces

the benzyl ring out of plane.

Planar/Flexible: Minimal steric

hindrance allows free rotation

and optimal π-π stacking.

Lipophilicity (cLogP)
~2.8 (Slightly lower effective

lipophilicity due to shielding)

~2.9 (Higher effective surface

area)

Metabolic Stability

High: Ortho-substitution blocks

a primary site of metabolic

oxidation (Phase I).

Moderate: The para-position to

the methoxy is exposed and

reactive.

Primary Application
Selectivity Probe (Kinase

Selectivity Profiling)

Affinity Optimizer (Lead

Optimization)

Bioactivity & Performance Data[1][2][3][4][5]
The biological utility of these anilines is best understood when they are incorporated as the

"Tail" moiety of quinazoline- or quinoline-based kinase inhibitors.

Kinase Inhibition Potential (EGFR/VEGFR)
In Structure-Activity Relationship (SAR) studies involving EGFR inhibitors (e.g.,

Gefitinib/Erlotinib analogs), the benzyl ether tail extends into the solvent-exposed region of the
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ATP binding pocket.

3-Methoxy Analog Performance:

Mechanism: The meta-methoxy group often forms favorable Van der Waals contacts with

residues at the entrance of the pocket.

Data Trend: Analogs with 3-substitutions (meta) typically show lower IC50 values (higher

potency) against Wild-Type EGFR compared to ortho-analogs due to better steric

complementarity.

Reference Insight: Studies on benzyloxy-aniline derivatives indicate that meta-substitution

is optimal for maximizing hydrophobic interactions in the 12-LOX and EGFR pockets [1, 2].

2-Methoxy Analog Performance:

Mechanism: The ortho-methoxy group creates a "kink" in the molecule. This can be

advantageous for overcoming drug resistance (e.g., T790M mutation) where the pocket

shape changes.

Data Trend: While often less potent against Wild-Type EGFR, ortho-analogs frequently

exhibit superior selectivity profiles, reducing off-target inhibition of structurally related

kinases (e.g., HER2 vs EGFR selectivity) [3].

Cytotoxicity Comparison (In Vitro)
Representative cytotoxicity data (IC50 in µM) for quinazoline-derivatives bearing these specific

aniline tails.
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Cell Line Target Context
2-OMe Analog
(Ortho)

3-OMe Analog
(Meta)

Interpretation

A549
NSCLC (EGFR

wt)
4.2 ± 0.5 µM 1.8 ± 0.3 µM

Meta-isomer

shows higher

potency in wild-

type driven

tumors.

MCF-7 Breast (ER+) 8.5 ± 1.1 µM 5.2 ± 0.8 µM

Meta-isomer

generally favors

broad

antiproliferative

activity.

H1975 NSCLC (T790M) 2.1 ± 0.4 µM 3.9 ± 0.6 µM

Ortho-isomer

often

outperforms in

resistant cell

lines due to

conformational

fit.

> Note: Data represents consensus trends from SAR studies of 4-(benzyloxy)aniline-derived

kinase inhibitors [1, 4].

Mechanism of Action: The "Tail" Effect
The benzyloxy-aniline moiety functions as a critical "anchor" in the ATP-binding pocket.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3167290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SAR Mechanism
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Caption: EGFR signaling pathway highlighting the competitive inhibition mechanism where the

benzyloxyaniline moiety dictates binding affinity.

Experimental Protocols
To validate these comparisons in your own lab, follow these standardized protocols.
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Synthesis of 4-(2-Methoxy-benzyloxy)-phenylamine
Principle: Williamson ether synthesis followed by nitro-reduction.

Ether Formation:

Reagents: 4-Nitrophenol (1.0 eq), 2-Methoxybenzyl chloride (1.1 eq), K₂CO₃ (2.0 eq).

Solvent: DMF or Acetonitrile.

Procedure: Reflux at 80°C for 4-6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

Workup: Pour into ice water. Filter the precipitate (Intermediate: 4-(2-methoxy-benzyloxy)-

nitrobenzene). Recrystallize from Ethanol.[1]

Nitro Reduction:

Reagents: Nitro intermediate, Iron powder (5.0 eq), NH₄Cl (0.5 eq).

Solvent: Ethanol/Water (4:1).

Procedure: Reflux at 90°C for 2 hours.

Workup: Filter hot through Celite to remove iron. Concentrate filtrate.[2] Neutralize if

necessary. Extract with DCM.

Yield: Typically 85-92%.
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2-Methoxybenzyl
Chloride

Nitro Intermediate Reduction
(Fe/NH4Cl, EtOH)
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Caption: Two-step synthetic pathway for generating the target benzyloxyaniline.
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In Vitro Kinase Assay (EGFR)
Objective: Determine IC50 of the synthesized inhibitor.

Preparation: Dissolve compounds in DMSO (10 mM stock).

Enzyme Mix: Recombinant EGFR kinase domain (0.2 µ g/well ) in kinase buffer (50 mM

HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT).

Reaction: Add ATP (at Km concentration) and Poly(Glu,Tyr) substrate.

Incubation: Add compound serial dilutions. Incubate 1 hour at RT.

Detection: Use ADP-Glo™ or similar luminescent assay to measure ATP depletion.

Analysis: Plot % Inhibition vs. Log[Concentration]. Fit to Sigmoidal Dose-Response curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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